Cas no 1697161-01-5 (1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester
• CAS No: 1697161-01-5
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5291548
• Update Time: 2025-06-25

1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO4/c1-5-17-9-11(15)10-6-7-14(8-10)12(16)18-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： BKHJXPINQIRRGC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(COCC)=O)C1

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester

1-Pyrrolidinecarboxylic Acid, 3-(2-Ethoxyacetyl), 1,1-Dimethylethyl Ester

The compound with CAS No. 1697161-01-5, known as 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl), 1,1-dimethylethyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a carboxylic acid derivative and an ethoxyacetyl group. The pyrrolidine ring is a five-membered saturated heterocyclic compound with one nitrogen atom, while the carboxylic acid group introduces acidity and potential for esterification or amide formation. The ethoxyacetyl group adds complexity to the molecule, enhancing its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the importance of this compound in drug discovery and development. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the realm of peptide mimetics and enzyme inhibitors. The pyrrolidine moiety is known for its ability to mimic the secondary structure of peptides, making it an attractive component in medicinal chemistry. Additionally, the ethoxyacetyl group can serve as a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

One of the most promising applications of this compound is in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including blood clotting, inflammation, and cancer progression. By designing inhibitors that target these enzymes, researchers aim to develop novel therapeutic agents for treating diseases such as cancer, inflammatory disorders, and viral infections. The pyrrolidinecarboxylic acid structure provides a scaffold that can be tailored to inhibit specific proteases through strategic modifications of the side chains.

Moreover, advancements in synthetic chemistry have enabled more efficient methods for synthesizing this compound. Traditional approaches often involved multi-step reactions with low yields, but recent innovations have introduced streamlined protocols that improve both yield and purity. For instance, the use of microwave-assisted synthesis has been shown to accelerate the formation of the pyrrolidine ring while maintaining high stereochemical control. These improvements not only enhance the scalability of production but also reduce costs, making this compound more accessible for research and development.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis. Researchers have explored its use in creating biodegradable polymers for applications such as drug delivery systems and tissue engineering scaffolds. The ethoxyacetyl group contributes to the polymer's mechanical properties and biocompatibility, making it an ideal candidate for biomedical applications.

The growing interest in this compound is also driven by its potential in green chemistry initiatives. Efforts are underway to develop environmentally friendly synthesis routes that minimize waste and reduce energy consumption. For example, catalytic asymmetric synthesis methods are being investigated to produce enantiomerically pure derivatives without generating hazardous byproducts. Such approaches align with global sustainability goals while maintaining high standards of chemical performance.

In conclusion, 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl), 1,1-dimethylethyl ester (CAS No. 1697161-01-5) stands out as a versatile and valuable molecule with diverse applications across multiple scientific disciplines. Its unique structure provides a foundation for innovative research in drug discovery, materials science, and sustainable chemistry practices. As advancements continue to emerge in synthetic methodologies and biological applications, this compound is poised to play an increasingly important role in shaping future scientific breakthroughs.